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Compound of Interest

Compound Name: 2-Bromo-4-chlorothiazole

CAS No.: 139670-03-4

Cat. No.: B1283400

Get Quote

This technical guide provides a comprehensive analysis of the spectroscopic data for 2-bromo-
4-chlorothiazole, a key heterocyclic building block in medicinal chemistry and materials

science. The unique substitution pattern of this thiazole derivative imparts specific electronic

and steric properties, making a thorough understanding of its spectroscopic signature essential

for researchers in drug development and chemical synthesis. This document delves into the

nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, offering

insights into the structural elucidation and quality control of this compound.

Molecular Structure and Spectroscopic Overview
2-Bromo-4-chlorothiazole possesses a five-membered aromatic ring containing sulfur and

nitrogen, with a bromine atom at the 2-position and a chlorine atom at the 4-position. This

substitution leaves a single proton at the 5-position, providing a distinct handle for NMR

analysis. The presence of two different halogen atoms with characteristic isotopic distributions

will be a defining feature in the mass spectrum.
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b [pos="-0.95,0.31!", label="Br"]; c [pos="-0.59,-0.81!", label="Cl"]; d [pos="0.59,-0.81!",

label="H"]; e [pos="0.95,0.31!", label="S"]; }

Caption: Molecular Structure of 2-Bromo-4-chlorothiazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules. For 2-bromo-4-chlorothiazole, both ¹H and ¹³C NMR provide critical information

about the electronic environment of the constituent atoms.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 2-bromo-4-chlorothiazole is characterized by its simplicity,

exhibiting a single singlet in the aromatic region. This signal corresponds to the proton at the 5-

position of the thiazole ring.

Table 1: Predicted ¹H NMR Data for 2-Bromo-4-chlorothiazole

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.30 - 7.60 Singlet 1H H-5

The predicted chemical shift is based on the analysis of related thiazole derivatives. For

instance, the protons in 2-bromothiazole appear at approximately 7.61 ppm and 7.31 ppm.[1]

The electron-withdrawing nature of the chlorine atom at the 4-position in the target molecule is

expected to slightly deshield the H-5 proton, shifting its resonance downfield.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will display three distinct signals corresponding to the three carbon

atoms of the thiazole ring. The chemical shifts are influenced by the electronegativity of the

neighboring atoms (N, S, Br, Cl).

Table 2: Predicted ¹³C NMR Data for 2-Bromo-4-chlorothiazole
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Chemical Shift (δ) ppm Assignment Rationale

~135 - 145 C-2
Attached to electronegative N

and Br.

~148 - 158 C-4
Attached to electronegative N

and Cl.

~115 - 125 C-5
Attached to C-4 and S, and

bonded to the single H.

These predicted values are derived from typical chemical shift ranges for substituted thiazoles

and other aromatic heterocycles.[2][3][4][5] The carbon attached to bromine (C-2) and the

carbon attached to chlorine (C-4) are expected to be the most downfield due to the inductive

effects of the halogens and their proximity to the heteroatoms.

Infrared (IR) Spectroscopy
Infrared spectroscopy provides valuable information about the functional groups and vibrational

modes within a molecule. The IR spectrum of 2-bromo-4-chlorothiazole is expected to show

characteristic absorptions for the C=N and C-S stretching vibrations of the thiazole ring, as well

as C-H and C-halogen stretches.

Table 3: Predicted IR Absorption Bands for 2-Bromo-4-chlorothiazole

Wavenumber (cm⁻¹) Intensity Assignment

~3100 - 3000 Weak-Medium Aromatic C-H stretch

~1600 - 1450 Medium-Strong C=C and C=N ring stretching

~1300 - 1200 Medium Thiazole ring vibrations

~800 - 700 Strong C-Cl stretch

~700 - 600 Strong C-Br stretch

The exact positions of these bands can be influenced by the overall electronic structure of the

molecule. The presence of both C-Cl and C-Br stretches in the fingerprint region will be a key
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diagnostic feature.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique for determining the molecular weight and

elemental composition of a compound. For 2-bromo-4-chlorothiazole, the mass spectrum will

be distinguished by a complex isotopic pattern in the molecular ion region due to the natural

abundance of bromine (⁷⁹Br ≈ 50.7%, ⁸¹Br ≈ 49.3%) and chlorine (³⁵Cl ≈ 75.8%, ³⁷Cl ≈ 24.2%)

isotopes.

The expected molecular ion peaks will appear at:

[M]⁺: (for ⁷⁹Br and ³⁵Cl)

[M+2]⁺: (for ⁸¹Br and ³⁵Cl, or ⁷⁹Br and ³⁷Cl)

[M+4]⁺: (for ⁸¹Br and ³⁷Cl)

The relative intensities of these peaks will be a characteristic signature of a molecule

containing one bromine and one chlorine atom.

dot graph "MS_Fragmentation" { rankdir=LR; node [shape=box, style=rounded,
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Caption: Predicted Fragmentation Pathway for 2-Bromo-4-chlorothiazole.

Experimental Protocols
The following are generalized protocols for acquiring the spectroscopic data discussed.

Instrument parameters should be optimized for the specific instrument being used.
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NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 2-bromo-4-chlorothiazole in 0.5-

0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

¹H NMR Acquisition:

Spectrometer: 400 MHz or higher.

Pulse Program: Standard single-pulse experiment.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-5 seconds.

Number of Scans: 16 or more for good signal-to-noise.

¹³C NMR Acquisition:

Spectrometer: 100 MHz or higher.

Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30).

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024 or more, as the ¹³C nucleus is less sensitive.

IR Spectroscopy
Sample Preparation (ATR): Place a small amount of the solid sample directly onto the ATR

crystal.

Sample Preparation (KBr Pellet): Grind a small amount of the sample with dry KBr powder

and press into a thin, transparent pellet.

Acquisition:
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Spectrometer: Fourier Transform Infrared (FTIR) spectrometer.

Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Perform a background scan prior to sample analysis.

Mass Spectrometry
Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent

(e.g., methanol, acetonitrile).

Ionization Method: Electron Impact (EI) or Electrospray Ionization (ESI) can be used. EI is

often preferred for small, relatively non-polar molecules to induce fragmentation.

Acquisition:

Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.

Mass Range: Scan a range appropriate to detect the molecular ion and expected

fragments (e.g., m/z 50-300).

Acquire in positive ion mode.

Conclusion
The spectroscopic characterization of 2-bromo-4-chlorothiazole is straightforward, with each

analytical technique providing complementary and definitive structural information. The single

proton in the ¹H NMR, the three distinct carbon signals in the ¹³C NMR, the characteristic ring

and C-halogen vibrations in the IR spectrum, and the unique isotopic pattern in the mass

spectrum collectively form a robust analytical profile for this important chemical intermediate.

This guide provides the foundational spectroscopic knowledge for researchers to confidently

identify and assess the purity of 2-bromo-4-chlorothiazole in their synthetic and

developmental endeavors.
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Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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